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Compound of Interest

Compound Name: Cycloundecyne

Cat. No.: B1218371 Get Quote

Cycloundecyne: A Core Technical Overview
For Immediate Release

This technical guide provides essential information regarding the molecular properties of

cycloundecyne, a cycloalkyne compound of interest in various fields of chemical research.

This document is intended for researchers, scientists, and professionals in drug development

seeking foundational data on this molecule.

Core Molecular Data
Cycloundecyne is a cyclic hydrocarbon featuring a carbon-carbon triple bond within an

eleven-membered ring. Its fundamental molecular properties are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₈ [1][2][3][4]

Molecular Weight 150.26 g/mol [1][2]

The structural arrangement of cycloundecyne, consisting of an eleven-carbon backbone, is a

key determinant of its chemical reactivity and physical properties.

Molecular Structure
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The connectivity of atoms in the cycloundecyne molecule is depicted in the following diagram.

This visualization represents the basic topology of the cyclic structure, highlighting the triple

bond.

Caption: Basic connectivity of carbon atoms in the cycloundecyne ring.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of cycloundecyne are beyond

the scope of this document. Researchers are encouraged to consult peer-reviewed scientific

literature for specific methodologies. A common synthetic approach for cycloalkynes involves

the dehydrohalogenation of a corresponding dihalo-cycloalkane.

Signaling Pathways
Currently, there are no established signaling pathways directly and uniquely associated with

cycloundecyne to be diagrammed. Its primary role in research is often as a building block in

organic synthesis or as a tool in bioorthogonal chemistry, rather than as a modulator of specific

biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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